Cas no 111042-91-2 (Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate)

• Product Name: Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate
• CAS No: 111042-91-2
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD04124001
• CID: 129075
• PubChem ID: 2764765
• Update Time: 2025-08-04

Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-carboxylicacid, 3-amino-, methyl ester
• Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate
• 2-carbomethoxy-3-amino-6-fluoro-benzo[b]thiophene
• 2-carbomethoxy-3-aminothieno[2,3-c]pyridine
• 3-amino-2-carbomethoxythieno[2,3-c]pyridine
• 3-Amino-2-carbomethoxythieno< 2,3-c> pyridine
• 3-AMINO-6-FLUORO-BENZO[B]THIOPHENE-
• 3-Amino-6-fluoro-benzo[b]thiophene-2-carboxylic acid methyl ester
• ACMC-20n1gn
• AG-D-83932
• Benzo[b]thiophene-2-carboxylicacid, 3-amino
• SureCN2955131
• 3-Amino-thieno[2,3-c]pyridine-2-carboxylic acid methyl ester
• Thieno[2,3-c]pyridine-2-carboxylic acid, 3-amino-, methyl ester (9CI)
• SMR000029170
• MLS000093552
• cid_2764765
• BDBM39243
• VAAFWMASRDVMQF-UHFFFAOYSA-N
• HMS2483G06
• AK433577
• methyl 3-azanylthieno[2,3-c]pyridine-2-carboxylate
• Methyl-3-aminothieno[2,3-c]pyridine-2
• Methyl-3-aminothieno[2,3-c]pyridine-2-carboxylate
• SR-01000099535
• CHEMBL1494764
• DTXSID001233795
• A907953
• SCHEMBL7836288
• 10D-065
• W17083
• CCG-138877
• 111042-91-2
• SR-01000099535-1
• 3-aminothieno[2,3-c]pyridine-2-carboxylic acid methyl ester
• MFCD04124001
• EN300-122210
• AKOS004917268
• methyl3-aminothieno[2,3-c]pyridine-2-carboxylate
• CS-0043147
• 3-amino-2-thieno[2,3-c]pyridinecarboxylic acid methyl ester
• DB-109298

• MDL： MFCD04124001
• Inchi： 1S/C9H8N2O2S/c1-13-9(12)8-7(10)5-2-3-11-4-6(5)14-8/h2-4H,10H2,1H3
• InChI Key： VAAFWMASRDVMQF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CN=CC1=2)N

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 1.9

Experimental Properties

• Boiling Point: 393.8±37.0°C at 760 mmHg
• PSA: 65.21
• LogP: 2.24630

Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate

Introduction to Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate (CAS No. 111042-91-2)

Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate, with the CAS registry number 111042-91-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thienopyridine ring system with an amino group and a methyl ester functional group. The thienopyridine moiety, in particular, has been the focus of extensive research due to its potential applications in drug design and materials science.

The structure of Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate is notable for its fused ring system, which includes a thiophene ring fused to a pyridine ring. This arrangement creates a rigid and planar structure that can exhibit interesting electronic properties. The amino group at position 3 adds to the compound's versatility, as it can participate in hydrogen bonding and other intermolecular interactions, making it potentially useful in various chemical reactions and biological assays.

Recent studies have highlighted the importance of thienopyridine derivatives in the development of new pharmaceutical agents. For instance, researchers have explored the potential of Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate as a lead compound for anti-inflammatory and anticancer drugs. The methyl ester group at position 2 plays a crucial role in enhancing the compound's solubility and bioavailability, which are critical factors in drug delivery systems.

In terms of synthesis, the preparation of Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate involves a multi-step process that typically begins with the formation of the thienopyridine core. This is followed by functionalization at specific positions to introduce the amino and ester groups. The optimization of these synthetic routes has been an active area of research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

The application of computational chemistry tools has also been instrumental in understanding the properties of this compound. For example, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate. These studies have provided valuable insights into its potential interactions with biological targets, such as enzymes and receptors.

Moreover, recent advancements in green chemistry have led to the exploration of environmentally friendly methods for synthesizing this compound. Techniques such as microwave-assisted synthesis and catalytic processes are being investigated to minimize waste and reduce energy consumption during production.

In conclusion, Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate (CAS No. 111042-91-2) is a versatile compound with promising applications in various fields. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.